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Cat. No.: B7797896 Get Quote

For researchers, scientists, and drug development professionals, the accurate measurement of

soluble neprilysin (sNEP) is crucial for advancing research in cardiovascular diseases,

oncology, and neurodegenerative disorders. This guide provides an objective comparison of

commercially available sNEP assays, focusing on their reproducibility and accuracy, supported

by experimental data and detailed methodologies.

Neprilysin (NEP), also known as neutral endopeptidase or CD10, is a zinc-containing

metalloproteinase involved in the degradation of several physiologically important peptides.[1]

[2] Its role in various pathological conditions has made it a significant biomarker and a

therapeutic target.[1][3] Consequently, a variety of immunoassays and activity assays have

been developed to quantify sNEP in biological samples. However, the reliability and

consistency among these assays have been a point of concern.[4]

A study published in Clinical Biochemistry highlighted significant discrepancies and poor

correlation between different commercial research-use-only (RUO) immunoassays for

neprilysin. This underscores the importance of selecting a well-validated and reliable assay for

robust and reproducible scientific findings.

Performance Comparison of sNEP Immunoassays
A key study evaluated sNEP concentrations in 532 samples across three cohorts using

commercial ELISA kits from six different vendors. The findings revealed that the Perkin Elmer

AlphaLISA and Biotechne ELLA assays provided the most reliable measures of sNEP

concentrations, showing good agreement with each other (r = 0.89) and correlating well with
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neprilysin activity (r = 0.87 and r = 0.77, respectively). The AlphaLISA assay, in particular,

demonstrated acceptable performance in terms of spike and recovery, dilutional linearity, and

inter- and intra-assay coefficients of variation (CVs). In contrast, some other commercial

ELISAs showed poor inter-laboratory correlation.
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Assay Type
Manufacturer/
Kit

Principle

Key
Performance
Characteristic
s

Citation

Immunoassay
Perkin Elmer

AlphaLISA

Bead-based

immunoassay

Good correlation

with neprilysin

activity (r=0.87).

Acceptable spike

and recovery,

dilutional

linearity, and

inter-/intra-assay

CVs.

Immunoassay Biotechne ELLA
Microfluidic

immunoassay

Good agreement

with AlphaLISA

(r=0.89) and

correlation with

neprilysin activity

(r=0.77).

Immunoassay

Aviscera

Bioscience sNEP

ELISA

(SK00724-01)

Sandwich ELISA

Showed

significant inter-

laboratory

correlation in one

study.

Immunoassay R&D Systems Sandwich ELISA

Correlated with

the Aviscera

Bioscience

ELISA but not

with neprilysin

activity.

Immunoassay Abcam Human

Neprilysin ELISA

Kit (ab234563)

Sandwich ELISA Sensitivity of

97.2 pg/mL.

Designed for

urine and cell
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culture

supernatant.

Performance Comparison of Neprilysin Activity
Assays
Neprilysin activity assays offer a functional measure of the enzyme. These assays typically

utilize a synthetic peptide substrate that, when cleaved by active NEP, generates a quantifiable

fluorometric or colorimetric signal.

Manufacturer/
Kit

Principle
Detection
Limit

Sample Types Citation

Sigma-Aldrich

Neprilysin

Activity Assay Kit

(MAK350)

Fluorometric

(cleavage of Abz-

based peptide)

20 µU/mg of

NEP activity

Tissue

homogenates,

cell culture,

purified enzyme

Abcam

Neprilysin Assay

Kit (Fluorometric)

(ab241003)

Fluorometric

(cleavage of Abz-

based peptide)

20 µU/mg of

NEP activity

Purified enzyme,

tissues, adherent

and suspension

cells

AnaSpec

SensoLyte® 520

Neprilysin

Activity Assay Kit

Fluorometric

(FRET substrate)

0.78 ng/mL of

active neprilysin

Not specified in

detail

Assay Genie

Neprilysin

Activity Kit

(BN00723)

Fluorometric

(cleavage of Abz-

based peptide)

20 µU/mg of

NEP activity

Tissue

homogenates,

cell culture,

purified enzyme

Experimental Protocols and Methodologies
General Workflow for sNEP Immunoassays (ELISA)
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The following diagram illustrates a typical workflow for a sandwich ELISA, a common format for

sNEP immunoassays.

Preparation Assay Readout

Coat plate with
capture antibody Wash plate Block non-specific

binding sites Wash plate Add standards
and samples Incubate Wash plate Add detection

antibody Incubate Wash plate Add enzyme-conjugated
secondary antibody Incubate Wash plate Add substrate Incubate in dark Add stop solution Read absorbance on

plate reader

Click to download full resolution via product page

Caption: General workflow for a sandwich ELISA.

General Workflow for Neprilysin Fluorometric Activity
Assay
The diagram below outlines the typical steps involved in a fluorometric neprilysin activity assay.
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Caption: General workflow for a fluorometric neprilysin activity assay.

Signaling Pathway Involving Neprilysin
Neprilysin plays a key role in regulating several signaling pathways by degrading specific

peptides. A prominent example is its involvement in the natriuretic peptide system and the

renin-angiotensin system, which are critical for maintaining cardiovascular homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. assaygenie.com [assaygenie.com]

3. SensoLyte® 520 Neprilysin Activity Assay Kit Fluorimetric - 1 kit | Enzyme Assay Kits |
Proteomics | Products | MoBiTec - a BIOZOL Brand [mobitec.com]

4. Finding a reliable assay for soluble neprilysin - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to Soluble Neprilysin (sNEP)
Assays: Reproducibility and Accuracy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797896#reproducibility-and-accuracy-of-the-s-nepc-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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